Cas no 1805890-73-6 (2-Bromo-1-(5-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(5-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1805890-73-6
• MF: C₁₁H₈BrF₅OS
• MW: 363.141638755798
• CID: 4978855
• Update Time: 2025-10-29

2-Bromo-1-(5-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(5-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C11H8BrF5OS/c1-5(12)9(18)7-4-6(10(13)14)2-3-8(7)19-11(15,16)17/h2-5,10H,1H3
• InChI Key： DAGRUZXKHIIBLI-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C(F)F)C=CC=1SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 5.1
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(5-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one

Introduction to 2-Bromo-1-(5-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1805890-73-6)

2-Bromo-1-(5-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1805890-73-6, is characterized by its intricate molecular structure, which includes a bromine substituent, a difluoromethyl group, and a trifluoromethylthio moiety. These structural features contribute to its potential as a versatile intermediate in the synthesis of various bioactive molecules.

The molecular framework of 2-Bromo-1-(5-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one incorporates several key functional groups that make it particularly interesting for drug discovery and development. The presence of a bromine atom at the alpha position relative to the carbonyl group enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic scaffolds, which are prevalent in many modern therapeutic agents.

The aromatic ring in this compound is further modified by the difluoromethyl and trifluoromethylthio groups. The difluoromethyl group is known for its ability to modulate metabolic stability and binding affinity, often improving the pharmacokinetic properties of drug candidates. On the other hand, the trifluoromethylthio group introduces both lipophilicity and electronic effects that can influence the compound's interaction with biological targets. Such structural elements are frequently employed in medicinal chemistry to optimize drug-like properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. Studies have shown that the electronic distribution influenced by these fluorinated groups can significantly affect the compound's binding mode to biological receptors. This has led to innovative strategies for designing molecules with enhanced potency and selectivity. For instance, virtual screening campaigns have identified derivatives of 2-Bromo-1-(5-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one that exhibit promising activity against targets involved in inflammatory and infectious diseases.

In the realm of synthetic organic chemistry, this compound serves as a valuable building block for constructing more complex molecules. The bromine atom provides a convenient handle for introducing new functionalities via palladium-catalyzed reactions, while the carbonyl group can be transformed into amides, esters, or other oxygen-containing moieties through standard transformations. These capabilities make it an indispensable tool for chemists working on drug discovery pipelines.

Moreover, the growing interest in fluorinated compounds stems from their unique physicochemical properties. Fluoroatoms can enhance metabolic stability by resisting oxidative degradation and can also improve membrane permeability due to their lipophilic nature. The combination of these effects makes fluorinated derivatives attractive candidates for oral and topical formulations. Current research is exploring how subtle modifications around the difluoromethyl and trifluoromethylthio groups can fine-tune these properties for optimal therapeutic outcomes.

The pharmaceutical industry has been particularly keen on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease pathways but are challenging to modulate with traditional drugs. Compounds like 2-Bromo-1-(5-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one offer a starting point for designing molecules capable of disrupting these interactions. Preliminary studies suggest that derivatives of this compound may interfere with key PPIs involved in cancer progression and immunological responses, opening up new avenues for therapeutic intervention.

Another area where this compound shows promise is in the development of agrochemicals. The structural motifs present in its molecule are reminiscent of many active ingredients used in pesticides and herbicides, which often rely on halogenated aromatic systems to achieve their biological activity. By leveraging existing synthetic routes for this type of compound, researchers aim to develop novel agrochemicals with improved environmental profiles while maintaining or enhancing efficacy against pests and weeds.

From a regulatory perspective, compounds like 2-Bromo-1-(5-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one must undergo rigorous testing to ensure safety and efficacy before they can be commercialized. This involves comprehensive toxicological studies, pharmacokinetic assessments, and clinical trials when necessary. The complexity of its structure necessitates careful consideration at each stage of development to identify potential liabilities early on and address them through rational design modifications.

In conclusion, 2-Bromo-1-(5-(difluoromethyl)-2-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1805890-73-6) represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutics. Its unique combination of functional groups makes it a versatile intermediate with applications spanning multiple areas of chemical biology and drug discovery. As research continues to uncover new ways to exploit its potential, this compound is likely to remain at the forefront of pharmaceutical innovation for years to come.